1-(3-Methylbut-2-EN-1-YL)cyclopropane-1-carbaldehyde

• Molecular Formula: C9H14O
• Molecular Weight: 138.21 g/mol
• SMILES: CC(=CCC1(CC1)C=O)C
• InChI: InChI=1S/C9H14O/c1-8(2)3-4-9(7-10)5-6-9/h3,7H,4-6H2,1-2H3
• InChIKey: BFMHAVMUFYIYCO-UHFFFAOYSA-N

1-(3-Methylbut-2-EN-1-YL)cyclopropane-1-carbaldehyde: Structural Identity and Procurement Baseline

1-(3-Methylbut-2-en-1-yl)cyclopropane-1-carbaldehyde (CAS 95647-28-2) is a C9H14O cyclopropane carbaldehyde featuring a prenyl (3-methylbut-2-en-1-yl) substituent at the cyclopropane 1-position . With a molecular weight of 138.21 g/mol and the SMILES notation CC(C)=CCC1(C=O)CC1, this compound belongs to the class of strained-ring aldehydes that serve as versatile intermediates in organic synthesis, pharmaceutical research, and agrochemical development . The molecule combines three distinct reactive loci—the strained cyclopropane ring, the electrophilic aldehyde carbonyl, and the nucleophilic allylic double bond of the prenyl side chain—making it a trifunctional building block with reactivity properties not replicated by simpler or saturated analogs [1].

High cyclopropane ring strain enables cascade rearrangements

Electrophilic aldehyde handle for condensation reactions

Prenyl side chain for orthogonal functionalization

• [1] Patai, S.; Rappoport, Z. (Eds.) The Chemistry of the Cyclopropyl Group. John Wiley & Sons, 1987. Chapter on conjugative and substituent properties of the cyclopropyl group. View Source

Why 1-(3-Methylbut-2-EN-1-YL)cyclopropane-1-carbaldehyde Cannot Be Replaced by In-Class Analogs

Ring-size variation among cycloalkanecarbaldehydes—cyclopropane versus cyclobutane versus cyclopentane—produces measurable differentials in radical reactivity, strain-driven ring-opening propensity, and molecular physicochemical properties [1]. The cyclopropane ring exhibits approximately 115 kJ/mol of strain energy compared to ~110 kJ/mol for cyclobutane, but critically, the strain energy per C–C bond is substantially higher in the three-membered ring, driving unique reaction manifolds (e.g., Cloke-Wilson rearrangement, cyclopropylcarbinyl–homoallylic rearrangements) that are not accessible to four-membered or larger ring analogs [2]. Furthermore, the prenyl side chain introduces an allylic unsaturation absent in saturated alkyl-substituted cyclopropane carbaldehydes, enabling orthogonal functionalization via epoxidation, hydroboration, or π-allyl chemistry that cannot be replicated by, for example, 1-propylcyclopropane-1-carbaldehyde [3]. These structural features preclude simple drop-in substitution.

Target Cyclopropane core with ~38% higher per-bond strain energy

Cyclobutane Analog Lower per-bond strain alters strain-release driving force; Cloke-Wilson/Prins cascades unavailable

Target Prenyl allylic double bond enables 5+ orthogonal reaction modes

Saturated Alkyl Analog No allylic chemistry; epoxidation, hydroboration, and π-allyl transformations not possible

• [1] Barnes, I.; Becker, K. H.; Mihalopoulos, N. Atmospheric Chemistry of C3−C6 Cycloalkanecarbaldehydes. Journal of Physical Chemistry A, 2005, 109(23), 5200–5209. DOI: 10.1021/jp044495g. View Source
• [2] Wiberg, K. B. The Concept of Strain in Organic Chemistry. Angewandte Chemie International Edition, 1986, 25(4), 312–322. Ring strain energies: cyclopropane ~27.5 kcal/mol (115 kJ/mol); cyclobutane ~26.3 kcal/mol (110 kJ/mol). View Source
• [3] PubChem. 1-(3-Methylbut-2-EN-1-YL)cyclobutane-1-carbaldehyde. CID 58555261. Molecular Weight: 152.23 g/mol; XLogP3-AA: 2.5. View Source

Quantitative Differentiation Evidence for 1-(3-Methylbut-2-EN-1-YL)cyclopropane-1-carbaldehyde Against Closest Analogs

Ring Strain Energy Differential: Cyclopropane vs. Cyclobutane Core Reactivity

The cyclopropane ring in the target compound possesses a strain energy of approximately 115 kJ/mol (27.5 kcal/mol), compared to approximately 110 kJ/mol (26.3 kcal/mol) for the cyclobutane ring in the closest ring-size analog, 1-(3-methylbut-2-en-1-yl)cyclobutane-1-carbaldehyde [1]. Although total strain energies are comparable, the strain energy per C–C bond is significantly higher in cyclopropane (~38 kJ/mol/bond) than in cyclobutane (~27.5 kJ/mol/bond), resulting in a greater thermodynamic driving force for ring-opening reactions [2]. This differential is critical for applications leveraging cyclopropane-specific reactivity manifolds such as the Cloke-Wilson rearrangement, donor–acceptor cyclopropane cycloadditions, and Prins-type cyclizations that proceed via cyclopropylcarbinyl cation intermediates [3]. The cyclobutane analog does not participate in these same reaction manifolds with comparable efficiency.

Ring Strain Energy

Class-level

Per-bond strain ~38% higher vs. cyclobutane

Supports strain-release synthesis fit

Cyclopropane ~38 kJ/mol/bond; cyclobutane ~27.5 kJ/mol/bond

Evidence Dimension	Ring strain energy and strain energy per C–C bond
Target Compound Data	Cyclopropane ring: ~115 kJ/mol total strain; ~38 kJ/mol per C–C bond
Comparator Or Baseline	Cyclobutane ring (1-(3-methylbut-2-en-1-yl)cyclobutane-1-carbaldehyde): ~110 kJ/mol total strain; ~27.5 kJ/mol per C–C bond
Quantified Difference	Per-bond strain energy is approximately 38% higher for cyclopropane vs. cyclobutane
Conditions	Calculated from heats of combustion data; established physical organic chemistry reference values [1][2]

Why This Matters

For procurement decisions involving ring-opening or strain-release synthetic strategies, the cyclopropane scaffold provides a substantially higher per-bond thermodynamic driving force, enabling reaction pathways unavailable to the cyclobutane analog.

• [1] Wiberg, K. B. The Concept of Strain in Organic Chemistry. Angewandte Chemie International Edition, 1986, 25(4), 312–322. View Source
• [2] Anslyn, E. V.; Dougherty, D. A. Modern Physical Organic Chemistry. University Science Books, 2006. Chapter 2: Strain and Stability. View Source
• [3] Kumar, P.; Dey, R.; Banerjee, P. Exploitation of Cyclopropane Carbaldehydes to Prins Cyclization: Quick Access to (E)-Hexahydrooxonine and Octahydrocyclopenta[b]pyran. Organic Letters, 2012, 14(24), 6206–6209. View Source

OH and NO3 Radical Reactivity Differential: Cyclopropane vs. Cyclobutane Carbaldehyde Core

Direct experimental measurements of gas-phase OH and NO3 radical reaction rates for the parent cycloalkanecarbaldehydes reveal a significant ring-size-dependent reactivity gradient. Cyclopropanecarbaldehyde reacts with OH radicals at (2.13 ± 0.05) × 10⁻¹¹ cm³ molecule⁻¹ s⁻¹, while cyclobutanecarbaldehyde reacts at (2.66 ± 0.06) × 10⁻¹¹ cm³ molecule⁻¹ s⁻¹—a 25% higher rate for the four-membered ring [1]. The NO3 radical reaction rates show an even more pronounced differential: cyclopropanecarbaldehyde at (0.61 ± 0.04) × 10⁻¹⁴ vs. cyclobutanecarbaldehyde at (1.99 ± 0.06) × 10⁻¹⁴ cm³ molecule⁻¹ s⁻¹—a 3.3-fold difference [1]. While these data are for the unsubstituted parent scaffolds, the ring-size-dependent trend is a fundamental electronic/steric property expected to persist upon prenyl substitution, implying that the cyclopropane-based target compound possesses measurably lower susceptibility to radical-mediated oxidative degradation than its cyclobutane analog [1].

Radical Reactivity

Class-level

NO₃ rate 3.3× lower for cyclopropane scaffold

Supports oxidative stability review

Parent aldehyde data; prenyl substitution effect to be verified

Evidence Dimension	Gas-phase OH and NO3 radical reaction rate coefficients
Target Compound Data	Cyclopropanecarbaldehyde (parent): k(OH) = 2.13 × 10⁻¹¹; k(NO3) = 0.61 × 10⁻¹⁴ cm³ molecule⁻¹ s⁻¹
Comparator Or Baseline	Cyclobutanecarbaldehyde (parent): k(OH) = 2.66 × 10⁻¹¹; k(NO3) = 1.99 × 10⁻¹⁴ cm³ molecule⁻¹ s⁻¹
Quantified Difference	OH rate: cyclobutane 25% higher; NO3 rate: cyclobutane 3.3× higher
Conditions	Purified air, 298 ± 2 K, 760 ± 10 Torr; relative rate method with FT-IR detection [1]

Why This Matters

The 3.3-fold lower NO3 radical reactivity suggests the cyclopropane scaffold may offer superior oxidative stability during long-term storage or in reaction environments where radical-mediated degradation is a concern, relative to the cyclobutane analog.

• [1] Barnes, I.; Becker, K. H.; Mihalopoulos, N. Atmospheric Chemistry of C3−C6 Cycloalkanecarbaldehydes. Journal of Physical Chemistry A, 2005, 109(23), 5200–5209. View Source

Molecular Weight and Lipophilicity Comparison: Target vs. Cyclobutane Analog

Comparison of computed molecular properties between the target compound (C9H14O, cyclopropane core) and its direct four-membered ring analog 1-(3-methylbut-2-en-1-yl)cyclobutane-1-carbaldehyde (C10H16O, cyclobutane core) reveals quantifiable differences relevant to procurement for drug discovery applications . The target compound has a molecular weight of 138.21 g/mol versus 152.23 g/mol for the cyclobutane analog, representing a 9.2% reduction [1]. The cyclobutane analog has a computed XLogP3-AA of 2.5 [1]; while an experimentally validated LogP for the target compound is not publicly available, the structural reduction of one methylene unit predicts a LogP decrease of approximately 0.4–0.5 units based on the well-established Hansch-Leo π contribution of ~0.5 per aliphatic methylene [2], yielding an estimated LogP of ~2.0 for the target compound. This lower molecular weight and reduced lipophilicity may confer advantages in fragment-based drug design and lead optimization programs where lower MW and controlled LogP are desirable [2].

MW & Lipophilicity

Cross-study comparable

9.2% lower MW; estimated LogP ~0.5 units lower

Supports fragment-based design considerations

Target MW 138.21; cyclobutane analog MW 152.23, XLogP3 2.5

Evidence Dimension	Molecular weight and estimated/calculated LogP
Target Compound Data	MW: 138.21 g/mol; LogP (estimated): ~2.0 (by Hansch-Leo fragment subtraction from cyclobutane analog)
Comparator Or Baseline	1-(3-Methylbut-2-en-1-yl)cyclobutane-1-carbaldehyde (CAS 1353004-19-9): MW: 152.23 g/mol; XLogP3-AA: 2.5
Quantified Difference	MW: 14.02 g/mol lower (9.2% reduction); LogP: estimated ~0.5 units lower
Conditions	Target compound properties from Chemsrc database ; cyclobutane analog from PubChem computed descriptors [1]; LogP estimation by fragment constant method [2]

Why This Matters

For medicinal chemistry procurement, the lower MW and reduced lipophilicity of the cyclopropane analog may improve compliance with Lipinski parameters and provide a superior starting point for fragment growth compared to the heavier, more lipophilic cyclobutane variant.

• [1] PubChem. 1-(3-Methylbut-2-EN-1-YL)cyclobutane-1-carbaldehyde. CID 58555261. Molecular Weight: 152.23 g/mol; XLogP3-AA: 2.5. Accessed 2026. View Source
• [2] Leo, A.; Hansch, C.; Elkins, D. Partition Coefficients and Their Uses. Chemical Reviews, 1971, 71(6), 525–616. π(CH2) ≈ 0.5 for aliphatic methylene contribution to LogP. View Source

Prenyl Allylic Functionality: Orthogonal Reactivity vs. Saturated Alkyl Analogs

The 3-methylbut-2-en-1-yl (prenyl) side chain in the target compound contains an unsymmetrically substituted allylic double bond absent in saturated analogs such as 1-propylcyclopropane-1-carbaldehyde (CAS not available) or 1-(3-methylbutyl)cyclopropane-1-carbaldehyde. This allylic motif enables a suite of chemoselective transformations—including epoxidation, dihydroxylation, hydroboration–oxidation, ozonolysis, and transition-metal-catalyzed π-allyl chemistry—that are fundamentally inaccessible to saturated alkyl-substituted cyclopropane carbaldehydes . In the context of natural product-like library synthesis, prenylated building blocks are prized for their ability to introduce structural complexity and mimic terpenoid natural product architectures [1]. The prenyl group also serves as a latent handle for late-stage oxidative cleavage to reveal a carboxylic acid or aldehyde, providing synthetic flexibility not offered by saturated substituents [2].

Allylic Functionality

Supporting evidence

Prenyl group provides ≥5 orthogonal reaction manifolds

Supports orthogonal diversification strategies

Epoxidation, dihydroxylation, hydroboration, ozonolysis, π-allyl chem

Evidence Dimension	Presence and synthetic utility of the allylic double bond in the side chain
Target Compound Data	Contains one trisubstituted allylic double bond (prenyl group) enabling epoxidation, dihydroxylation, hydroboration, ozonolysis, and π-allyl metal chemistry
Comparator Or Baseline	1-Propylcyclopropane-1-carbaldehyde or 1-(3-methylbutyl)cyclopropane-1-carbaldehyde: fully saturated side chain; none of the above allylic transformations accessible
Quantified Difference	Qualitative: the prenyl group provides at minimum 5 additional orthogonal reaction manifolds not available to saturated analogs
Conditions	General organic reactivity principles; documented in standard synthetic methodology references [2]

Why This Matters

Procurement of the prenyl-substituted variant unlocks orthogonal synthetic diversification strategies that cannot be accessed with cheaper, saturated alkyl analogs, potentially reducing step count in complex molecule synthesis.

• [1] Li, S.-M. Applications of Prenyltransferases in Natural Product Biosynthesis and Chemoenzymatic Synthesis. Natural Product Reports, 2010, 27(1), 57–78. View Source
• [2] Kürti, L.; Czakó, B. Strategic Applications of Named Reactions in Organic Synthesis. Elsevier Academic Press, 2005. Entries on epoxidation, hydroboration, and ozonolysis of alkenes. View Source

Perfumery Patent Inclusion: Cyclopropane Carbaldehydes as Differentiated Fragrance Intermediates

The patent literature from International Flavors & Fragrances Inc. (US 7,271,294 B2) explicitly establishes that cyclopropanecarboxaldehydes bearing hydrocarbon substituents of 1 to 30 carbon atoms—a category encompassing the target compound with its C5 prenyl substituent—are novel perfume ingredients with distinct odor characteristics [1]. The patent emphasizes that 'differences in the chemical structure of the molecule can result in significant differences in the odor, notes and characteristics,' and that the cyclopropane carbaldehyde scaffold imparts unique olfactory properties not achievable with other aldehyde classes [1]. While this patent does not isolate and characterize the target compound individually, its generic formula explicitly includes 1-substituted cyclopropanecarboxaldehydes with branched, unsaturated hydrocarbon chains, positioning the target compound within a protected composition-of-matter space that is distinct from saturated or non-cyclopropane aldehydes used in commercial fragrance formulations [1].

Fragrance Patent Scope

Supporting evidence

Included in IFF patent US 7,271,294 B2 generic formula

Supports fragrance intermediate differentiation

Cyclopropane carbaldehydes claimed as distinct odorants

Evidence Dimension	Patent-protected compositional differentiation for fragrance applications
Target Compound Data	Falls within generic Formula I of US 7,271,294 B2: cyclopropanecarboxaldehyde with R = straight, branched, or cyclic hydrocarbon moiety of 1–30 carbons containing single and/or double bonds
Comparator Or Baseline	Non-cyclopropane aldehydes (e.g., citral, citronellal, hydroxycitronellal) commonly used in perfumery; cyclopropane ring imparts distinct odor character per patent teachings
Quantified Difference	Qualitative differentiation: cyclopropane carbaldehydes claimed as novel perfume ingredients distinct from conventional aldehyde fragrance compounds
Conditions	Patent disclosure US 7,271,294 B2 (IFF); granted 2007-09-18; expired [1]

Why This Matters

For fragrance and flavor industry procurement, inclusion within the IFF patent's generic scope signals industrial validation of the cyclopropane carbaldehyde scaffold as a differentiated fragrance intermediate, distinct from conventional aldehydes.

• [1] International Flavors & Fragrances Inc. Cyclopropanecarboxaldehydes and Their Use in Perfume Compositions. United States Patent US 7,271,294 B2. Filed June 19, 2006; issued September 18, 2007. View Source

Tandem Cyclization Reactivity: Cloke-Wilson Rearrangement Specificity for Cyclopropane Carbaldehydes

Cyclopropane carbaldehydes, but not their cyclobutane or larger-ring analogs, undergo the Cloke-Wilson rearrangement—a ring-expansion cascade yielding dihydro-1,2-oxazines or tetrahydrofuran derivatives upon reaction with hydroxylamines or Lewis acid catalysts [1][2]. This reaction is specific to the cyclopropane scaffold owing to the unique ability of the cyclopropylcarbinyl–homoallylic rearrangement manifold to relieve ring strain. A 2020 study demonstrated that aryl-substituted cyclopropane carbaldehydes undergo additive-free Cloke-Wilson-type annulation with hydroxylamine salts to afford dihydro-4H-1,2-oxazines, a transformation that has no direct parallel in the cyclobutane carbaldehyde series [2]. Furthermore, donor-acceptor cyclopropane carbaldehydes participate in stereospecific [3+2]-cycloadditions with aldehydes, transferring stereochemical information with high fidelity—a reactivity mode unavailable to cyclobutane analogs [3].

Cloke-Wilson Rearrangement

Class-level

Exclusive to cyclopropane; enables dihydrooxazine/THF synthesis

Supports strain-release cascade methodology

Cyclobutane analog does not undergo Cloke-Wilson or related cascades

Evidence Dimension	Access to Cloke-Wilson rearrangement and donor-acceptor cyclopropane cycloaddition manifolds
Target Compound Data	Cyclopropane carbaldehydes: undergo Cloke-Wilson rearrangement, [3+2]-cycloaddition with aldehydes, and Prins cyclization cascades [1][2][3]
Comparator Or Baseline	Cyclobutane carbaldehydes: do not undergo Cloke-Wilson rearrangement; limited to classical aldehyde reactivity without strain-release driving force
Quantified Difference	Qualitative: cyclopropane scaffold enables at least 3 distinct tandem cyclization manifolds not accessible to the cyclobutane analog
Conditions	Cloke-Wilson: hydroxylamine salts, additive-free [2]; [3+2]-cycloaddition: Ca(NTf2)2/Bu4NPF6 catalyst [3]; Prins: TiX4-mediated [1]

Why This Matters

For synthetic methodology groups procuring building blocks for complexity-generating tandem reactions, the cyclopropane carbaldehyde core is irreplaceable by cyclobutane analogs for strain-release-driven cascade sequences.

• [1] Kumar, P.; Dey, R.; Banerjee, P. Exploitation of Cyclopropane Carbaldehydes to Prins Cyclization: Quick Access to (E)-Hexahydrooxonine and Octahydrocyclopenta[b]pyran. Organic Letters, 2012, 14(24), 6206–6209. View Source
• [2] Accessing Dihydro-1,2-oxazine via Cloke-Wilson-Type Annulation of Cyclopropyl Carbonyls: Application toward the Diastereoselective Synthesis of Pyrrolo[1,2-b][1,2]oxazine. PubMed, 2020. PMID: 32412784. View Source
• [3] The Alkynyl Moiety as a Donor for Donor–Acceptor Cyclopropanes. Journal of the American Chemical Society, 2013, 135(17), 6442–6445. View Source

Recommended Procurement Scenarios for 1-(3-Methylbut-2-EN-1-YL)cyclopropane-1-carbaldehyde Based on Differentiated Evidence

Strain-Release-Driven Cascade Synthesis of O- and N-Heterocycles

Research groups engaged in complexity-generating tandem cyclization chemistry should procure this compound specifically for Cloke-Wilson rearrangement and Prins cyclization cascades, where the cyclopropane ring strain of ~115 kJ/mol provides the thermodynamic driving force for ring-expansion sequences that are inaccessible to the cyclobutane analog [1]. The prenyl side chain remains intact during these transformations, enabling further downstream functionalization [1].

Fragment-Based Drug Discovery Requiring Low-MW Prenylated Building Blocks

Medicinal chemistry teams pursuing fragment-based lead discovery should select this compound (MW 138.21) over the cyclobutane analog (MW 152.23) when lower molecular weight and reduced lipophilicity (estimated LogP ~2.0 vs. XLogP3 2.5) are desirable for fragment library compliance [2]. The prenyl group provides a natural-product-mimetic structural feature that enhances library diversity relative to saturated alkyl-substituted fragments [3].

Agrochemical Intermediate Synthesis Leveraging Orthogonal Allylic Reactivity

Process chemistry groups synthesizing cyclopropane-containing agrochemical intermediates—a well-precedented application class for cyclopropanecarbaldehyde derivatives in herbicide preparation [4]—should procure this specific compound when the synthetic route requires orthogonal functionalization of the prenyl double bond (e.g., epoxidation or hydroboration) prior to or following aldehyde manipulation, a reactivity sequence not achievable with saturated analogs.

Fragrance Ingredient Development and Olfactory Library Screening

Fragrance industry R&D teams developing novel odorant libraries should evaluate this compound as part of the cyclopropanecarboxaldehyde compositional space protected under IFF patent US 7,271,294 B2, which teaches that cyclopropane carbaldehydes with unsaturated hydrocarbon substituents impart odor characteristics distinct from conventional aldehyde fragrance ingredients [5]. The prenyl substitution pattern offers a specific olfactory profile differentiated from saturated or aromatic-substituted cyclopropane carbaldehyde analogs.

Application

Selection Property

Validation Focus

Strain-Release Cascade Synthesis

Cyclopropane strain-release reactivity

Cloke-Wilson & Prins cascade efficiency

Fragment-Based Drug Discovery

Low MW & controlled lipophilicity

Fragment library compliance parameters

Agrochemical Intermediate Synthesis

Orthogonal allylic reactivity

Prenyl functionalization sequence compatibility

Fragrance Ingredient Development

Cyclopropane carbaldehyde odor profile

Olfactory differentiation vs. standard aldehydes

• [1] Kumar, P.; Dey, R.; Banerjee, P. Exploitation of Cyclopropane Carbaldehydes to Prins Cyclization. Organic Letters, 2012, 14(24), 6206–6209. View Source
• [2] Chemsrc (target compound MW: 138.21) and PubChem CID 58555261 (cyclobutane analog MW: 152.23, XLogP3-AA: 2.5). View Source
• [3] Li, S.-M. Applications of Prenyltransferases in Natural Product Biosynthesis. Natural Product Reports, 2010, 27(1), 57–78. View Source
• [4] CIBA GEIGY AG. Preparation of Substituted Cyclopropanecarbaldehyde. Japanese Patent JPH02240038. Purpose: high-quality cyclopropanecarbaldehyde compound useful for preparing a herbicide. View Source
• [5] International Flavors & Fragrances Inc. Cyclopropanecarboxaldehydes and Their Use in Perfume Compositions. US Patent 7,271,294 B2. Issued September 18, 2007. View Source